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A comprehensive comparison between the established powerhouse of permanent magnets,

Neodymium Iron Boron (NdFeB), and the lesser-known Neodymium-Nickel compound, Nd2Ni7,

reveals a significant gap in currently available research and experimental data. While NdFeB

magnets are extensively characterized and widely utilized across numerous industries, data on

the magnetic properties of Nd2Ni7 is scarce, precluding a direct, data-driven performance

comparison.

Neodymium Iron Boron (NdFeB) magnets, with their tetragonal Nd2Fe14B crystal structure, are

the most widely used type of rare-earth magnet, renowned for their exceptional magnetic

strength.[1] They are a cornerstone of modern technology, found in applications ranging from

electric motors and hard disk drives to consumer electronics.[2][3] In contrast, the Neodymium-

Nickel compound with a 2:7 stoichiometry (Nd2Ni7) is a known phase in the Nd-Ni binary

system, but its potential as a permanent magnet material has not been extensively explored or

documented in publicly available literature.

This guide aims to provide a detailed overview of the known properties of NdFeB magnets and

to highlight the current lack of comparative experimental data for Nd2Ni7.

Performance Characteristics of NdFeB Magnets
NdFeB magnets are characterized by their high coercivity, remanence, and maximum energy

product, which are key indicators of a permanent magnet's performance.
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Coercivity (Hci): This represents the material's resistance to demagnetization. Sintered

NdFeB magnets exhibit a wide range of coercivity values, often enhanced by the addition of

elements like dysprosium (Dy) to improve thermal stability.

Remanence (Br): This is the magnetization remaining in the material after the external

magnetic field is removed. NdFeB magnets boast a high remanence, contributing to their

strong magnetic field.

Maximum Energy Product ((BH)max): This is a primary figure of merit for permanent

magnets and represents the maximum amount of magnetic energy that can be stored in the

magnet. NdFeB magnets have one of the highest energy products of any commercially

available permanent magnet.

Curie Temperature (Tc): This is the temperature at which the material loses its permanent

magnetic properties. A significant limitation of standard NdFeB magnets is their relatively low

Curie temperature, which can be improved with specific alloying additions.

The magnetic properties of NdFeB magnets are highly dependent on their composition,

microstructure, and manufacturing process (sintered or bonded). The table below summarizes

the typical range of magnetic and physical properties for various grades of sintered NdFeB

magnets.

Property Symbol Units
Typical Values for
Sintered NdFeB

Remanence Br Tesla (T) 1.0 - 1.5

Coercivity Hc kA/m 800 - 2000

Intrinsic Coercivity Hci kA/m 900 - 3000

Maximum Energy

Product
(BH)max kJ/m³ 200 - 440

Curie Temperature Tc °C 310 - 400

Maximum Operating

Temp.
Tmax °C 80 - 230

Density ρ g/cm³ 7.4 - 7.7
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The Enigma of Nd2Ni7
Searches for the magnetic properties of the specific intermetallic compound Nd2Ni7 have not

yielded the quantitative data necessary for a direct comparison with NdFeB magnets. While the

existence of the Nd2Ni7 phase is confirmed within the Nd-Ni binary phase diagram, and its

crystal structure has been investigated, there is a conspicuous absence of reported values for

its coercivity, remanence, energy product, and Curie temperature in the reviewed literature.

This lack of data suggests that Nd2Ni7 is either not a promising candidate for a high-

performance permanent magnet or that its magnetic properties have not been the subject of

extensive research and publication. Without experimental data from standardized

characterization techniques, any comparison to the well-established performance of NdFeB

magnets would be purely speculative.

Experimental Methodologies for Magnetic
Characterization
The determination of the key magnetic properties of permanent magnets relies on a suite of

standardized experimental techniques. These methodologies are crucial for evaluating the

performance of any magnetic material.

Vibrating Sample Magnetometry (VSM)
Principle: VSM is a widely used technique to measure the magnetic properties of materials. A

small sample of the material is attached to a rod that vibrates vertically. The sample is placed

within a uniform magnetic field, and the vibration of the magnetized sample induces a voltage

in a set of pick-up coils. This induced voltage is proportional to the magnetic moment of the

sample. By varying the applied magnetic field and measuring the corresponding magnetic

moment, a complete hysteresis loop can be generated.

Experimental Workflow:
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Sample Preparation Measurement Data Analysis

Material Sample Mount on Sample Holder Place in VSM Apply & Vary Magnetic Field (H) Vibrate Sample Measure Magnetic Moment (M) Plot M vs. H (Hysteresis Loop) Extract Br, Hc, Hci

Setup Pulsed Field Application Data Processing

Sample Preparation Position in PFM Coil Charge Capacitor Bank Discharge into Coil (Generate H-pulse) Measure dM/dt with Pick-up Coils Integrate dM/dt to get M Plot M vs. H Analyze Hysteresis Loop
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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